![molecular formula C19H28FN3O2 B6025480 N-(4-fluorobenzyl)-N-methyl-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide](/img/structure/B6025480.png)
N-(4-fluorobenzyl)-N-methyl-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorobenzyl)-N-methyl-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide is a chemical compound with potential applications in scientific research. This compound is also known as FMPA and has been studied extensively for its mechanism of action and biochemical effects. In
Mechanism of Action
The mechanism of action of FMPA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety and pain. FMPA may also have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines.
Biochemical and Physiological Effects:
FMPA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as inhibit cancer cell growth. FMPA may also have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines. However, further research is needed to fully understand the biochemical and physiological effects of FMPA.
Advantages and Limitations for Lab Experiments
One advantage of using FMPA in lab experiments is its high purity and stability. This makes it a reliable compound for use in scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on FMPA. One area of interest is its potential use in the development of new pain medications. Further research is needed to fully understand its mechanism of action and its effects on the central nervous system. FMPA may also have potential applications in cancer research, as it has been shown to inhibit cancer cell growth in vitro. In addition, further research is needed to explore the potential side effects and toxicity of FMPA.
Synthesis Methods
The synthesis of FMPA involves the reaction of 4-fluorobenzylamine with N-methyl-2-piperazinone in the presence of a catalyst. The resulting intermediate is then reacted with 3-methylbutyryl chloride to form FMPA. This method has been optimized for high yield and purity and is suitable for large-scale production.
Scientific Research Applications
FMPA has been used in various scientific research applications, including the study of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models, making it a potential candidate for the development of new pain medications. FMPA has also been studied for its potential use in cancer research, as it has been shown to inhibit cancer cell growth in vitro.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N-methyl-2-[1-(3-methylbutyl)-3-oxopiperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28FN3O2/c1-14(2)8-10-23-11-9-21-19(25)17(23)12-18(24)22(3)13-15-4-6-16(20)7-5-15/h4-7,14,17H,8-13H2,1-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDFAOAAGVMVGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CCNC(=O)C1CC(=O)N(C)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.